molecular formula C10H5ClF2N2 B8456675 2-Chloro-5-(2,3-difluorophenyl)pyrimidine

2-Chloro-5-(2,3-difluorophenyl)pyrimidine

Cat. No.: B8456675
M. Wt: 226.61 g/mol
InChI Key: NYYPCQQCHLWDAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-5-(2,3-difluorophenyl)pyrimidine is a useful research compound. Its molecular formula is C10H5ClF2N2 and its molecular weight is 226.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H5ClF2N2

Molecular Weight

226.61 g/mol

IUPAC Name

2-chloro-5-(2,3-difluorophenyl)pyrimidine

InChI

InChI=1S/C10H5ClF2N2/c11-10-14-4-6(5-15-10)7-2-1-3-8(12)9(7)13/h1-5H

InChI Key

NYYPCQQCHLWDAZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)F)F)C2=CN=C(N=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A reaction of 288 mmol of 5-bromo-2-chloropyrimidine, 288 mmol of 2,3-difluorophenylboronic acid, 576 mmol of sodium carbonate and 5.8 mmol of tetrakis(triphenylphosphine)palladium(0) in 560 ml of toluene, 280 ml of ethanol and 280 ml of water is carried out analogously to the procedure indicated for precursor 3. Corresponding purification gives 37.7 g (58%) of a colorless solid.
Quantity
288 mmol
Type
reactant
Reaction Step One
Quantity
288 mmol
Type
reactant
Reaction Step One
Quantity
576 mmol
Type
reactant
Reaction Step One
Quantity
560 mL
Type
solvent
Reaction Step One
Quantity
280 mL
Type
solvent
Reaction Step One
Name
Quantity
280 mL
Type
solvent
Reaction Step One
Quantity
5.8 mmol
Type
catalyst
Reaction Step One
Yield
58%

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